Cas no 799268-68-1 (C16 Cyclic LPA)

• Product Name: C16 Cyclic LPA
• CAS No: 799268-68-1
• MF: C₁₉H₄₂NO₅P
• MW: 395.51
• CID: 4728668
• PubChem ID: 139035522
• Update Time: 2025-05-25

C16 Cyclic LPA Chemical and Physical Properties

Names and Identifiers

• C16 Cyclic LPA, 1-O-hexadecyl-sn-glycero-2,3-cyclic-phosphate (ammonium salt), powder
• 1,3,2-Dioxaphospholane, 4-[(hexadecyloxy)methyl]-2-hydroxy-, 2-oxide, ammonium salt, (4R)-
• CID 136212587
• 1-hexadecyl-sn-glycero-2,3-cyclic-phosphate (ammonium salt)
• 1-O-hexadecyl-sn-glycero-2,3-cyclic-phosphate (aMMoniuM salt)
• C16 CYCLIC LPA
• 799268-68-1
• C16 Cyclic LPA

• MDL： MFCD22416843
• Inchi： 1S/C19H39O5P.H3N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-17-19-18-23-25(20,21)24-19;/h19H,2-18H2,1H3,(H,20,21);1H3/t19-;/m1./s1
• InChI Key： ACJRKXHGGHOLQE-FSRHSHDFSA-N
• SMILES： P1(=O)([O-])OC[C@@H](COCCCCCCCCCCCCCCCC)O1.[NH4+]

Computed Properties

• Exact Mass: 395.28006044g/mol
• Monoisotopic Mass: 395.28006044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 342
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8

C16 Cyclic LPA Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on C16 Cyclic LPA

CAS No. 799268-68-1: C₁₆ Cyclic LPA

C₁₆ Cyclic LPA, also known by its CAS registry number 799268-68-1, is a specialized lipid mediator that has garnered significant attention in the scientific community due to its unique structural properties and diverse biological functions. This compound belongs to the family of lysophosphatidic acids (LPAs), which are bioactive lipids playing pivotal roles in various cellular processes, including cell proliferation, differentiation, and inflammation. The cyclic structure of C₁₆ Cyclic LPA distinguishes it from other LPAs, making it a subject of interest for researchers exploring its potential applications in medicine and biotechnology.

The molecular structure of C₁₆ Cyclic LPA consists of a phosphate group attached to a glycerol backbone, with a 16-carbon fatty acid chain forming a cyclic ether linkage. This unique configuration imparts distinctive physicochemical properties, enabling it to interact with specific cellular receptors and signaling pathways. Recent studies have highlighted its ability to modulate the activity of G protein-coupled receptors (GPCRs), particularly the LPA receptor subtypes (LPA₁, LPA₂, and LPA₃). These interactions have been linked to various physiological and pathological processes, including angiogenesis, neuroprotection, and cancer progression.

In terms of biological activity, C₁₆ Cyclic LPA has demonstrated potent anti-inflammatory effects in preclinical models. For instance, research published in the journal Nature Communications revealed that this compound suppresses pro-inflammatory cytokine production in macrophages by inhibiting the NF-κB signaling pathway. Additionally, its anti-proliferative effects on cancer cells have been well-documented, with studies showing that it induces apoptosis in various tumor cell lines by activating caspase-dependent pathways. These findings underscore its potential as a therapeutic agent for inflammatory diseases and malignancies.

The synthesis of C₁₆ Cyclic LPA involves a multi-step process that combines organic chemistry techniques with enzymatic catalysis. Researchers have optimized the synthesis by utilizing phospholipase D enzymes to generate the cyclic ether structure from precursor molecules. This approach not only enhances yield but also ensures high purity, which is critical for downstream biological assays. Furthermore, advancements in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled precise characterization of this compound's structure and stability.

In recent years, there has been growing interest in exploring the pharmacokinetics and bioavailability of C₁₆ Cyclic LPA. Preclinical studies conducted in rodent models have shown that this compound exhibits favorable absorption profiles when administered orally or parenterally. Its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative disorders such as Alzheimer's disease. However, further investigations are required to evaluate its safety profile and long-term efficacy in humans.

The application of C₁₆-related compounds (including cyclic LPAs) in drug discovery has opened new avenues for therapeutic development. For example, researchers are currently investigating its potential as an adjuvant therapy for chemotherapy-resistant cancers. By targeting specific signaling pathways, this compound could enhance the efficacy of conventional chemotherapeutic agents while minimizing adverse effects.

In conclusion, CAS No. 799268-68-1 (C₁₆-cyclic lysophosphatidic acid) represents a promising bioactive lipid with multifaceted biological activities. Its unique structural features and functional properties make it an attractive candidate for both basic research and translational medicine. As ongoing studies continue to unravel its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding of lipid-mediated signaling pathways and their implications for human health.